1-benzyl-4-(4-chlorophenyl)-1,7-dihydro-6H-pyrazolo[3,4-d]pyrimidin-6-one

• IUPAC Name: 1-benzyl-4-(4-chlorophenyl)-5H-pyrazolo[3,4-d]pyrimidin-6-one
• InChI: InChI=1S/C18H13ClN4O/c19-14-8-6-13(7-9-14)16-15-10-20-23(17(15)22-18(24)21-16)11-12-4-2-1-3-5-12/h1-10H,11H2,(H,21,22,24)
• InChI Key: OMFVGANFIWGTLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=NC(=O)NC(=C3C=N2)C4=CC=C(C=C4)Cl
• Molecular Formula: C18H13ClN4O
• Molecular Weight: 336.8 g/mol

Description

1-benzyl-4-(4-chlorophenyl)-1,7-dihydro-6H-pyrazolo[3,4-d]pyrimidin-6-one is a heterocyclic compound that has been widely studied for its potential in various scientific applications. This compound is synthesized using a specific method and has been shown to have a unique mechanism of action, leading to various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-benzyl-4-(4-chlorophenyl)-1,7-dihydro-6H-pyrazolo[3,4-d]pyrimidin-6-one involves the inhibition of protein kinases, specifically the Aurora kinases. These kinases play a crucial role in cell division and are often overexpressed in cancer cells. By inhibiting these kinases, this compound can induce cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth. In addition, this compound has also been shown to have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 1-benzyl-4-(4-chlorophenyl)-1,7-dihydro-6H-pyrazolo[3,4-d]pyrimidin-6-one in lab experiments include its unique mechanism of action, its anti-cancer properties, and its potential in treating other diseases such as Alzheimer's and Parkinson's. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are many future directions for the study of 1-benzyl-4-(4-chlorophenyl)-1,7-dihydro-6H-pyrazolo[3,4-d]pyrimidin-6-one. One direction is to further study its mechanism of action and identify potential targets for drug development. Another direction is to explore its potential in combination therapy with other anti-cancer drugs. Additionally, further studies are needed to fully understand the potential of this compound in treating other diseases such as Alzheimer's and Parkinson's.

Synthesis Methods

The synthesis of 1-benzyl-4-(4-chlorophenyl)-1,7-dihydro-6H-pyrazolo[3,4-d]pyrimidin-6-one involves a multistep process that begins with the reaction of 4-chlorobenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate. This reaction produces 4-chloro-α-ethoxycarbonyl cinnamic acid, which is then reacted with hydrazine hydrate to form 4-chloro-α-hydrazinocinnamic acid. The final step involves the reaction of this compound with benzyl isocyanide to produce this compound.

Scientific Research Applications

1-benzyl-4-(4-chlorophenyl)-1,7-dihydro-6H-pyrazolo[3,4-d]pyrimidin-6-one has been studied for its potential in various scientific applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. In addition, this compound has also been studied for its potential in treating other diseases such as Alzheimer's and Parkinson's.